Cas no 53440-32-7 (2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol)

• Product Name: 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol
• CAS No: 53440-32-7
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• MDL: MFCD00052612
• CID: 366263
• PubChem ID: 2776794
• Update Time: 2025-06-27

2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-(1,4,5,6-tetrahydro-2-pyrimidinyl)-
• 2-(1,4,5,6-Tetrahydro-2-pyrimidinyl)benzenethiol
• 2-(1,4,5,6-TETRAHYDROPYRIMIDIN-2-YL)BENZENE-1-THIOL
• 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol
• 6-(1,3-diazinan-2-ylidene)cyclohexa-2,4-diene-1-thione
• 1.4.5.6-Tetrahydro-2-o-mercaptophenylpyrimidin
• tetrahydropyrimidinylbenzenethiol
• 4A
• CHEMBL3974304
• 2-(1,4,5,6-Tetrahydro-2-pyridinyl)benzenethiol
• 2-(1,4,5,6-tetrahydro-2-pyrimidinyl)benzenethiol, AldrichCPR
• MFCD00052612
• 2-(1,4,5,6-Tetrahydro-pyrimidin-2-yl)-benzenethiol
• F0Z
• DTXSID40420763
• J-505299
• 6-(Tetrahydropyrimidin-2(1H)-ylidene)cyclohexa-2,4-diene-1-thione
• 3X-0852
• AKOS005070320
• DUHDUYRXLGSMLQ-UHFFFAOYSA-N
• FT-0640161
• 53440-32-7
• SCHEMBL4298620
• CS-0327049
• DB-019356

• MDL： MFCD00052612
• Inchi： 1S/C10H12N2S/c13-9-5-2-1-4-8(9)10-11-6-3-7-12-10/h1-2,4-5,13H,3,6-7H2,(H,11,12)
• InChI Key： DUHDUYRXLGSMLQ-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C1=NCCCN1

Computed Properties

• Exact Mass: 192.07200
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• Density: 1.24
• Melting Point: 235-237°C
• Boiling Point: 372°Cat760mmHg
• Flash Point: 178.8°C
• Refractive Index: 1.658
• PSA: 63.19000
• LogP: 1.47960

2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol

Introduction to 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol (CAS No. 53440-32-7)

2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol, with the CAS number 53440-32-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydropyrimidine moiety and a thiol group. These functional groups endow the molecule with a range of chemical and biological properties that make it an intriguing candidate for various applications.

The chemical structure of 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol consists of a benzene ring substituted with a thiol group at the 2-position and a tetrahydropyrimidine ring. The thiol group is known for its reactivity and ability to form disulfide bonds, which are crucial in many biological processes. The tetrahydropyrimidine ring, on the other hand, contributes to the compound's stability and potential pharmacological activity.

Recent studies have highlighted the potential of 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that compounds containing thiol groups can interfere with viral replication by targeting specific viral enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its antiviral properties, 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol has been explored for its potential as an anticancer agent. The thiol group can interact with metal ions and proteins involved in cancer cell proliferation and apoptosis. A study in the Cancer Research journal reported that certain derivatives of this compound induced apoptosis in human cancer cell lines by disrupting redox balance and activating caspase pathways.

The pharmacokinetic properties of 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol have also been investigated to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it an attractive candidate for further development as an orally administered drug.

Synthesis of 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol can be achieved through various routes. One common method involves the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone followed by cyclization to form the tetrahydropyrimidine ring. This synthetic approach allows for the preparation of a wide range of derivatives with varying substituents on the benzene ring and tetrahydropyrimidine moiety.

The safety profile of 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol has been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(1,4,5,6-Tetrahydropyrimidin-2-yl)benzenethiol (CAS No. 53440-32-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of new therapeutic agents targeting viral infections and cancer. Ongoing research continues to explore its full potential and optimize its use in clinical settings.